2-Chloro-5-(4-t-butylphenyl)phenol, 95%

• IUPAC Name: 5-(4-tert-butylphenyl)-2-chlorophenol
• InChI: InChI=1S/C16H17ClO/c1-16(2,3)13-7-4-11(5-8-13)12-6-9-14(17)15(18)10-12/h4-10,18H,1-3H3
• InChI Key: QRLICPGMDUUSIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C16H17ClO
• DSSTOX Substance ID: DTXSID40686029
• Molecular Weight: 260.76 g/mol
• CAS No.: 1262002-43-6

Description

2-Chloro-5-(4-t-butylphenyl)phenol is a substituted phenolic compound characterized by a chlorine atom at the ortho position (C2) and a bulky 4-tert-butylphenyl group at the para position (C5) relative to the hydroxyl group. The tert-butyl substituent introduces significant steric hindrance and electron-donating effects due to its alkyl nature, which influences the compound’s acidity, solubility, and reactivity. The 95% purity grade indicates its suitability for synthetic or industrial applications, though precise use cases require further context .

Comparison with Similar Compounds

Key Observations :

• Steric Effects : The tert-butyl group in the target compound likely reduces solubility in polar solvents compared to smaller substituents like trifluoromethyl or pyrimidinyl .
• Electronic Effects: The electron-donating tert-butyl group decreases phenol acidity (higher pKa) relative to electron-withdrawing groups (e.g., CF₃, pKa ~7.49) .
• Synthetic Complexity: Attaching bulky aryl groups (e.g., tert-butylphenyl) typically requires advanced coupling methods like Suzuki-Miyaura reactions, as seen in the synthesis of isoquinoline-substituted phenols .

Physicochemical Properties

• Boiling Point: The tert-butylphenyl group’s bulkiness may elevate boiling points compared to simpler chlorophenols (e.g., 2-chlorophenol, 175–176°C) but lower than fluorinated analogs due to reduced polarity .
• Density: Expected to be lower than 2-Chloro-5-(trifluoromethyl)phenol (1.459 g/mL) due to the tert-butyl group’s lower electron density .
• Acidity : Predicted pKa ~8.5–9.0 (higher than CF₃-substituted analogs) due to alkyl group electron donation .